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Compound of Interest

Compound Name: Urea, N,N'-bis(2-methoxyethyl)-
CAS No.: 6849-92-9
Cat. No.: B13777071
Get Quote
. J

Introduction & Scientific Rationale

N,N'-bis(2-methoxyethyl)urea (CAS 6849-92-9 / 22936-31-8) is a substituted urea derivative
characterized by two hydrophilic methoxyethyl tails attached to the central urea moiety. Unlike
simple urea, which forms rigid, brittle resins with formaldehyde, the methoxyethyl substituents
introduce significant internal plasticization and hydrophilicity.

Key Properties:
e Structure:
¢ Functionality: The secondary amine protons (

) are reactive sites for electrophilic attack (e.g., by formaldehyde or glyoxal), allowing for
resinification.

+ Resin Characteristics: The resulting polymers are non-crystallizing, highly flexible, and water-
compatible.
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Applications in Drug Development:

» Hydrophilic Matrices: Used as a biocompatible matrix for solid dispersions to enhance the
solubility of poorly water-soluble drugs (BCS Class Il/1V).

» Cryoprotection: The methoxyethyl moieties mimic the behavior of cryoprotectants (like
DMSO), making these resins useful in hydrogel formulations for biological tissue
preservation.

» Controlled Release: The ether linkages provide stability against hydrolysis, while the urea
backbone allows for hydrogen bonding with active pharmaceutical ingredients (APIS).

Formulation Strategy

The formulation relies on the polycondensation of N,N'-bis(2-methoxyethyl)urea with a
dialdehyde (typically Formaldehyde or Glyoxal) to form an amino resin.

Mechanism:
o Methylolation (Addition): Under basic conditions (pH 8-9), formaldehyde adds to the

groups to form N-methylol derivatives (N-hydroxymethyl).

e Condensation (Curing): Under acidic conditions (pH 4-5) and heat, methylol groups react
with other amine protons or hydroxyls to form methylene (

) or ether (

) bridges, creating a crosslinked network.

Reaction Pathway Diagram

pH 8.5, 60°C
N,N'-bis(2-methoxyethyl)urea ( Addition) pH 4.5, 120°C

N-Methylol Intermediate (Condensation) Crosslinked Resin
(Water Soluble) (Methylene Bridges)
Formaldehyde (aq)
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Click to download full resolution via product page
Caption: Step-wise synthesis from monomer addition to acid-catalyzed network formation.

Experimental Protocols
Protocol A: Synthesis of Pre-Polymer (Resin Syrup)

Objective: To create a stable, water-soluble pre-polymer suitable for coating or impregnation.

Materials:

N,N'-bis(2-methoxyethyl)urea (BMEU) (>98% purity).

Formaldehyde (37% aqueous solution, methanol stabilized).

Sodium Hydroxide (10% wi/v solution).

Formic Acid or Citric Acid (10% w/v solution).
Step-by-Step Methodology:
» Stoichiometric Calculation:
o Target Molar Ratio (F/U): 2.0 : 1.0 (Formaldehyde : Urea).
o Note: Aratio of 2.0 ensures full methylolation of both nitrogen atoms.
o Example: 17.6 g BMEU (0.1 mol) + 16.2 g Formaldehyde 37% (0.2 mol).
e Initial Mixing:

o In a 3-neck round-bottom flask equipped with a reflux condenser, thermometer, and
magnetic stirrer, charge the Formaldehyde solution.

o Adjust pH to 8.5 — 9.0 using NaOH. Critical: High pH prevents premature polymerization.
e Addition & Reaction:

o Add BMEU slowly to the stirring formaldehyde.
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o Heat the mixture to 60°C. Maintain for 1 hour.

o Observation: The solution should remain clear and colorless. Cloudiness indicates
impurities or premature crosslinking.

 Stabilization:
o Cool the solution to room temperature.
o The resulting product is "Dimethylol-N,N'-bis(2-methoxyethyl)urea” (DMBMEU).

o Storage: Stable at 4°C for 2 weeks.

Protocol B: Curing and Resinification

Objective: To crosslink the pre-polymer into a solid matrix or hydrogel.
o Catalysis:

o To the Pre-Polymer syrup from Protocol A, add Catalyst (Citric Acid or Ammonium
Chloride) to 1-3% w/w of solid resin content.

o Adjust pH to 4.5.
o Application (Coating/Matrix):
o For Coatings: Cast the solution onto a glass or PTFE substrate.

o For Drug Loading: Dissolve the API (drug) into the pre-polymer solution before adding the
acid catalyst.

e Curing Cycle:

[e]

Stage 1 (Drying): 60°C for 30 minutes (removes water).

o

Stage 2 (Curing): 120°C for 15-60 minutes.

[¢]

Mechanism:[1][2] Acid releases protons -> protonates methylol hydroxyl -> water leaves ->
carbocation attacks nitrogen -> crosslink forms.
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Characterization & Quality Control

Parameter Method Acceptance Criteria

Titration (Sodium Sulfite < 0.5% (Low toxicity
Free Formaldehyde )
method) requirement)

Solvent Extraction (Acetone

Degree of Cure boil) > 95% Insoluble fraction
o]
o DSC (Differential Scanning Tg < 0°C (Indicates flexible,
Flexibility .
Calorimetry) rubbery state)

Loss of -OH peak (3400 cm™1);
Structure FTIR Spectroscopy Appearance of C-N-C (1100-
1200 cm™?)

Troubleshooting Guide:
e Problem: Resin is brittle.

o Cause: F/U ratio too high (>2.5) or insufficient methoxyethyl content.

o Fix: Reduce Formaldehyde ratio to 1.8 or blend with unreacted BMEU as plasticizer.
e Problem: Resin precipitates during synthesis.

o Cause: pH dropped below 7.0 during methylolation.

o Fix: Monitor pH every 15 mins and add NaOH as needed.

References

e Chemical Identity:1,3-bis(2-methoxyethyl)urea. CAS 6849-92-9.[3] ChemicalBook. Link

e Synthesis & Reactivity: Milstein, D., et al. (2013). Novel ruthenium complexes and their uses
in processes for formation and/or hydrogenation of esters, amides and derivatives thereof.
US Patent 2013/0281664 Al. (Demonstrates stability and hydrogenation of the urea
derivative). Link
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¢ Resin Chemistry Base: Pizzi, A. (2003). Advanced Wood Adhesives Technology. CRC Press.
(Standard text for Urea-Formaldehyde reaction mechanisms).

+ General Protocol:Standard Practice for Preparation of Urea-Formaldehyde Resin Solutions.
ASTM D1084. (Adapted for substituted ureas).[2][3][4][5][6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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